![molecular formula C9H17NO5S B128427 1-Boc-3-Methanesulfonyloxyazetidine CAS No. 141699-58-3](/img/structure/B128427.png)
1-Boc-3-Methanesulfonyloxyazetidine
Overview
Description
1-Boc-3-Methanesulfonyloxyazetidine is a chemical compound with the molecular formula C9H17NO5S . It has a molecular weight of 251.30 g/mol . The IUPAC name for this compound is tert-butyl 3-methylsulfonyloxyazetidine-1-carboxylate .
Molecular Structure Analysis
The InChI string for this compound isInChI=1S/C9H17NO5S/c1-9(2,3)14-8(11)10-5-7(6-10)15-16(4,12)13/h7H,5-6H2,1-4H3
. The Canonical SMILES string is CC(C)(C)OC(=O)N1CC(C1)OS(=O)(=O)C
. Physical And Chemical Properties Analysis
The density of this compound is 1.3±0.1 g/cm3 . The boiling point and melting point information is not available from the search results .Scientific Research Applications
Role in Synthesis of Fluorinated Amino Acids
Eva Van Hende et al. (2009) developed synthetic strategies towards 3-fluoroazetidine-3-carboxylic acid, a new cyclic fluorinated beta-amino acid with high potential as a building block in medicinal chemistry. The pathway includes bromofluorination, yielding 1-diphenylmethyl-3-hydroxyazetidine after reduction, ring closure, and further oxidation to 1-Boc-3-fluoroazetidine-3-carboxylic acid (Van Hende et al., 2009).
Asymmetric Synthesis and Chiral Auxiliaries
The use of N-Boc-1,3-oxazolidines as chiral auxiliaries in asymmetric synthesis has been reviewed by C. Agami and F. Couty (2004). These oxazolidines, prepared from enantiomerically pure β-amino alcohols, serve as chiral inductors for the stereoselective transformation of adjacent prostereogenic bonds, highlighting the Boc group's role in these transformations (Agami & Couty, 2004).
Development of Azetidine Derivatives
Minsoo Han et al. (2014) explored bioisosteric modification of 3-α-oxyazetidine to develop 3-aminoazetidine derivatives as potential broad-spectrum antidepressants. This work involved synthesizing 166 novel 3-aminoazetidine derivatives, aiming to identify compounds with inhibitory activities against serotonin, norepinephrine, and dopamine reuptake (Han et al., 2014).
Polymerization of Azetidine Derivatives
The activated monomer polymerization of N-(methanesulfonyl)azetidine to form polymers incorporating sulfonyl groups into the polymer backbone has been investigated. This work by Louis Reisman et al. (2020) opens new avenues for developing materials with unique properties, such as semicrystalline polymers that mimic polyamides but contain sulfonylamides instead of carboxamides (Reisman et al., 2020).
Continuous Flow Synthesis
Marco Colella et al. (2021) reported the generation and functionalization of lithiated four-membered aza-heterocycles under continuous flow conditions. N-Boc-3-iodoazetidine served as a common synthetic platform, demonstrating flow technology's advantages in handling reactive intermediates and addressing sustainability concerns (Colella et al., 2021).
Safety and Hazards
Mechanism of Action
1-Boc-3-Methanesulfonyloxyazetidine, also known as tert-Butyl 3-[(methylsulfonyl)oxy]-1-azetanecarboxylate, is a chemical compound with the molecular formula C9H17NO5S . This compound is used in the field of organic synthesis, serving as a building block in the creation of a variety of complex molecules . .
Target of Action
It’s known that this compound is used as a reagent in organic synthesis, implying that its targets are likely other organic molecules in the reactions where it is used .
Mode of Action
The mode of action of this compound involves its interaction with other molecules in a chemical reaction. The specifics of these interactions would depend on the particular reaction in which it is used .
Biochemical Pathways
As a reagent used in organic synthesis, this compound is involved in various biochemical pathways, depending on the specific reactions it is used in. For example, it has been mentioned in the context of Suzuki–Miyaura coupling, a type of cross-coupling reaction .
Result of Action
The result of the action of this compound is the formation of new organic compounds. The specifics of these compounds would depend on the particular reactions in which it is used .
Biochemical Analysis
Cellular Effects
Molecular Mechanism
It is believed to exert its effects at the molecular level, potentially involving binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Dosage Effects in Animal Models
The effects of different dosages of 1-Boc-3-Methanesulfonyloxyazetidine in animal models have not been extensively studied. Therefore, information about threshold effects, as well as toxic or adverse effects at high doses, is currently unavailable .
properties
IUPAC Name |
tert-butyl 3-methylsulfonyloxyazetidine-1-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17NO5S/c1-9(2,3)14-8(11)10-5-7(6-10)15-16(4,12)13/h7H,5-6H2,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XXBDTKYKFFIAEY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC(C1)OS(=O)(=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17NO5S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40444444 | |
Record name | tert-Butyl 3-[(methanesulfonyl)oxy]azetidine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40444444 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
251.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
141699-58-3 | |
Record name | tert-Butyl 3-[(methanesulfonyl)oxy]azetidine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40444444 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 141699-58-3 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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